Thieno[3,2-c]pyridine-6-carboxylic acid

• IUPAC Name: thieno[3,2-c]pyridine-6-carboxylic acid
• InChI: InChI=1S/C8H5NO2S/c10-8(11)6-3-7-5(4-9-6)1-2-12-7/h1-4H,(H,10,11)
• InChI Key: SJOJSVUJOMBMRX-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=CC(=NC=C21)C(=O)O
• Molecular Formula: C8H5NO2S
• DSSTOX Substance ID: DTXSID101278592
• Molecular Weight: 179.20 g/mol
• CAS RN: 60249-09-4

Description

Thieno[3,2-c]pyridine-6-carboxylic acid is a chemical compound with the empirical formula C8H5NO2S and a molecular weight of 179.20. It belongs to the class of organic compounds known as alpha amino acids and derivatives. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon), or a derivative thereof.

Synthesis Analysis

The synthesis of Thieno[3,2-c]pyridine derivatives has been explored in the context of developing ATP-mimetic kinase inhibitors. The thieno[2,3-c]pyridine scaffold meets the criteria for such inhibitors, but its use has been limited by the availability of synthetic building blocks. A diverse collection of simple thieno[2,3-c]pyridine derivatives has been prepared, which could serve as starting points for future drug discovery programs.

Molecular Structure Analysis

The molecular structure of Thieno[3,2-c]pyridine-6-carboxylic acid is characterized by a bicyclic heteroaromatic motif with a hydrogen bond donor–acceptor hinge binder. This structure allows it to form secondary interactions with biological targets of interest.

Chemical Reactions Analysis

Thieno[3,2-c]pyridine derivatives have been used in the development of kinase inhibitors. The ring nitrogen acts as a hydrogen bond acceptor interacting with a backbone amide NH-group, while the hydrogen in the 1-position of the ring forms a loose hydrogen bond with a backbone carbonyl group.

Physical And Chemical Properties Analysis

Thieno[3,2-c]pyridine-6-carboxylic acid is a solid compound. Its SMILES string is OC(C1=CN=C2C=CSC2=C1)=O.

Scientific Research Applications

Fluorescence and Antitumor Applications

• A study by Carvalho et al. (2013) explored the photophysical properties of four 6-(hetero)arylthieno[3,2-b]pyridine derivatives, evaluating them as potential antitumor compounds. These compounds displayed significant fluorescence quantum yields and solvatochromic behavior, with promising applications in drug delivery using liposomes as carriers (Carvalho et al., 2013).

Antitumoral Activities and Synthesis

• Novel 6-[(hetero)arylamino]thieno[3,2-b]pyridines were synthesized and evaluated for antitumoral activities by Queiroz et al. (2010). The study highlighted the potential of these compounds, particularly a benzothiazole derivative, against various human tumor cell lines (Queiroz et al., 2010).

Structural and Chemical Properties

• Pinheiro et al. (2012) investigated the structural and chemical properties of 4-(3-Fluoroanilino)thieno[2,3-b]pyridine-6-carboxylic acid. This study provided insights into its crystal structure, highlighting intramolecular interactions and potential for further chemical modifications (Pinheiro et al., 2012).

Mechanism of Action

Target of Action

Thieno[3,2-c]pyridine-6-carboxylic acid is primarily targeted towards kinase proteins , specifically the G protein-coupled receptor kinase 2 (GRK2) . Kinase proteins play a crucial role in various cellular processes, including cell signaling, growth, and differentiation. GRK2, in particular, is involved in the regulation of G protein-coupled receptors (GPCRs), which are key players in signal transduction pathways .

Mode of Action

Thieno[3,2-c]pyridine-6-carboxylic acid interacts with its target kinase proteins through hydrogen bond interactions . The ring nitrogen of the compound acts as a hydrogen bond acceptor, interacting with a backbone amide NH-group of the kinase. Additionally, the hydrogen in the 1-position of the ring forms a loose hydrogen bond with a backbone carbonyl group . These interactions allow the compound to bind to the kinase proteins and exert its effects .

Biochemical Pathways

GPCR signaling pathways . By inhibiting GRK2, the compound could potentially alter the regulation of GPCRs, affecting downstream signaling events .

Result of Action

The molecular and cellular effects of Thieno[3,2-c]pyridine-6-carboxylic acid’s action are largely dependent on its interaction with GRK2. By inhibiting this kinase, the compound could potentially disrupt GPCR regulation, leading to alterations in cellular signaling processes . .

Safety and Hazards

Thieno[3,2-c]pyridine-6-carboxylic acid is classified under GHS07 and carries the hazard statement H302. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and avoiding prolonged or repeated exposure.

Future Directions

Thieno[3,2-c]pyridine derivatives have potential for future drug discovery programs, particularly as kinase inhibitors. They could serve as starting points for the development of potent and highly ligand efficient inhibitors.

Synthesis routes and methods

Procedure details

Methyl thieno[3,2-c]pyridine-6-carboxylate (C155) (678 mg, 3.5 mmol) is dissolved in MeOH (16 mL) and H2O (2 mL). 2M NaOH (1.8 mL, 3.6 mmol) is added drop-wise, and the solution stirred at rt. After 2 days (complete disappearance of ester by TLC), the solution is concentrated in vacuo. The residue is dissolved in H2O (12 mL), and the pH is adjusted to 3.5 with 10% HCl. The precipitated solid is removed by filtration, and the solid is rinsed with ether, affording thieno[3,2-c]pyridine-6-carboxylic acid (C160) as a white solid (43% yield). HRMS (FAB) calculated for C8H5NO2S+H: 180.0119, found 180.0123 (M+H).